Cas no 2649086-26-8 (tert-butyl N-(4-isocyanato-2-methoxyphenyl)carbamate)

• Product Name: tert-butyl N-(4-isocyanato-2-methoxyphenyl)carbamate
• CAS No: 2649086-26-8
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• CID: 6335527
• PubChem ID: 165642035
• Update Time: 2025-06-15

tert-butyl N-(4-isocyanato-2-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-isocyanato-2-methoxyphenyl)carbamate
• 2649086-26-8
• EN300-1903480

• Inchi： 1S/C13H16N2O4/c1-13(2,3)19-12(17)15-10-6-5-9(14-8-16)7-11(10)18-4/h5-7H,1-4H3,(H,15,17)
• InChI Key： XLNGZKOGGTUGJP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1OC)N=C=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.11100700g/mol
• Monoisotopic Mass: 264.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 77Ų

Additional information on tert-butyl N-(4-isocyanato-2-methoxyphenyl)carbamate

Comprehensive Overview of tert-butyl N-(4-isocyanato-2-methoxyphenyl)carbamate (CAS No. 2649086-26-8)

tert-butyl N-(4-isocyanato-2-methoxyphenyl)carbamate (CAS No. 2649086-26-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both isocyanate and carbamate functional groups, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and manufacturers frequently seek this compound for its role in developing novel drug candidates and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound's tert-butyl group enhances its stability, while the methoxyphenyl moiety contributes to its reactivity in coupling reactions. This balance of stability and reactivity has sparked interest in applications such as peptide synthesis and polymer chemistry. Recent trends in green chemistry have also highlighted its potential as a building block for eco-friendly materials, addressing concerns about environmental impact—a topic frequently searched in scientific forums and AI-driven queries.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing tert-butyl N-(4-isocyanato-2-methoxyphenyl)carbamate. These methods ensure purity and compliance with industry standards, a critical consideration for laboratories focusing on quality control and regulatory compliance. The compound's CAS No. 2649086-26-8 serves as a unique identifier in global databases, streamlining procurement and research collaboration.

In the context of drug discovery, this compound is often explored for its role in creating kinase inhibitors and antibody-drug conjugates (ADCs)—topics trending in biomedical literature. Its compatibility with click chemistry protocols further expands its utility, meeting the needs of researchers investigating targeted therapies for complex diseases. Such applications resonate with current searches on AI platforms about "next-generation therapeutics" and "precision medicine."

From an industrial perspective, scalability and cost-efficiency are key concerns. tert-butyl N-(4-isocyanato-2-methoxyphenyl)carbamate offers advantages in batch synthesis due to its well-documented reaction pathways. Suppliers often highlight its compatibility with continuous flow chemistry systems, a technology gaining traction for reducing waste and improving yield—a hotspot in process optimization discussions.

Safety data sheets emphasize proper handling under standard laboratory conditions, focusing on ventilation and personal protective equipment (PPE). While not classified as hazardous under normal use, its isocyanate group warrants precautions familiar to users of similar compounds. This pragmatic approach aligns with online queries about "safe handling of reactive intermediates" in academic and industrial settings.

The compound's relevance extends to material science, where its derivatives contribute to advanced coatings and adhesives. Innovations in smart materials often reference such intermediates, connecting to popular searches about "self-healing polymers" and "responsive surfaces." This interdisciplinary appeal underscores its versatility beyond traditional chemistry sectors.

Market analyses indicate steady demand for tert-butyl N-(4-isocyanato-2-methoxyphenyl)carbamate, particularly from contract research organizations (CROs) and specialty chemical manufacturers. Its price volatility reflects raw material availability, a frequent topic in supply chain discussions. Strategic stockpiling by research institutions, as seen during recent global disruptions, further demonstrates its critical role in R&D pipelines.

Future research directions may explore its enantioselective applications or modifications for bioconjugation techniques. The compound's patent landscape reveals ongoing innovation in prodrug design and delivery systems, areas generating substantial interest in pharmaceutical SEO keywords. As synthetic methodologies evolve, this intermediate will likely maintain its position as a cornerstone in medicinal chemistry toolkits worldwide.